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Compound of Interest

Compound Name: Ac-Yvad-cho

Cat. No.: B1673944 Get Quote

Application Notes and Protocols: Ac-YVAD-CHO
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-YVAD-CHO (N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-L-aspartyl-aldehyde) is a synthetic

tetrapeptide and a potent, reversible, and selective inhibitor of Caspase-1. Caspase-1, formerly

known as Interleukin-1β Converting Enzyme (ICE), is a critical cysteine protease involved in

the inflammatory process. Its primary function is the cleavage of pro-inflammatory cytokines

pro-Interleukin-1β (pro-IL-1β) and pro-Interleukin-18 (pro-IL-18) into their active, secreted

forms. Caspase-1 is activated through the assembly of multiprotein complexes called

inflammasomes in response to pathogenic and endogenous danger signals. By inhibiting

Caspase-1, Ac-YVAD-CHO effectively blocks the maturation and release of IL-1β and IL-18,

making it a valuable tool for studying inflammatory pathways and for the development of novel

anti-inflammatory therapeutics.

Solubility
The solubility of Ac-YVAD-CHO in various common laboratory solvents is crucial for the

preparation of stock solutions and for its effective use in in vitro and in vivo experimental

models. The solubility data is summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1673944?utm_src=pdf-interest
https://www.benchchem.com/product/b1673944?utm_src=pdf-body
https://www.benchchem.com/product/b1673944?utm_src=pdf-body
https://www.benchchem.com/product/b1673944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility

Water
5 mg/mL[1][2] (one source suggests ≥ 50

mg/mL[3])

Ethanol 30 mg/mL[1][2][4]

Dimethylformamide (DMF) 30 mg/mL[1][4]

Note: For aqueous solutions, it is recommended to first dissolve the peptide in a minimal

amount of DMSO before dilution with aqueous buffers to the desired final concentration.

Signaling Pathway
Ac-YVAD-CHO targets a key control point in the inflammatory signaling cascade. The diagram

below illustrates the Caspase-1 activation pathway and the inhibitory action of Ac-YVAD-CHO.
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Caption: Caspase-1 activation pathway and inhibition by Ac-YVAD-CHO.
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Experimental Protocols
Preparation of Ac-YVAD-CHO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Ac-YVAD-CHO.

Materials:

Ac-YVAD-CHO (powder)

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Procedure:

Briefly centrifuge the vial of Ac-YVAD-CHO powder to ensure all the material is at the

bottom.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial. For

example, for 1 mg of Ac-YVAD-CHO (Molecular Weight: 492.5 g/mol ), add 203 µL of

DMSO.

Vortex gently until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Inhibition of IL-1β Secretion in Macrophages
This protocol provides a general workflow for evaluating the inhibitory effect of Ac-YVAD-CHO
on IL-1β secretion from lipopolysaccharide (LPS)-stimulated macrophages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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